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Compound of Interest

Compound Name: 4-Iodo-3,5-dimethylaniline

Cat. No.: B055768 Get Quote

4-Iodo-3,5-dimethylaniline is an aromatic amine that serves as a valuable building block in

organic synthesis. Its molecular structure, incorporating an iodine atom and two methyl groups

on the aniline frame, offers versatile reactivity for the construction of more complex molecules.

Physicochemical and Spectroscopic Data
The quantitative properties of 4-Iodo-3,5-dimethylaniline are summarized in the table below.

This data is essential for its handling, characterization, and application in experimental settings.

Property Value

Molecular Weight 247.08 g/mol [1][2]

Chemical Formula C₈H₁₀IN[1][2]

CAS Number 117832-15-2[1][2][3]

Appearance Brown to olive green solid[2]

Melting Point 112-113 °C[2]

Boiling Point (Predicted) 292.8 ± 28.0 °C[2]

Density (Predicted) 1.688 ± 0.06 g/cm³[2]

Spectral Data
¹H NMR, ¹³C NMR, and Mass Spectrometry data

are available for this compound.[4]
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Synthesis of 4-Iodo-3,5-dimethylaniline: An
Experimental Protocol
The synthesis of 4-Iodo-3,5-dimethylaniline is typically achieved through the electrophilic

iodination of 3,5-dimethylaniline. The following protocol is a representative method for its

preparation in a laboratory setting.

Materials and Reagents
3,5-Dimethylaniline

Molecular Iodine (I₂)

Sodium Bicarbonate (NaHCO₃)

Sodium Thiosulfate (Na₂S₂O₃)

Dichloromethane (CH₂Cl₂) or Diethyl Ether (Et₂O)

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Deionized Water

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Experimental Procedure
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-

dimethylaniline in a suitable organic solvent such as dichloromethane.
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Iodination: Cool the solution in an ice bath. To the stirred solution, add molecular iodine (I₂)

portion-wise over a period of 30 minutes. The reaction is typically carried out in the presence

of a mild base like sodium bicarbonate to neutralize the hydrogen iodide (HI) formed during

the reaction.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is quenched with a saturated aqueous

solution of sodium thiosulfate to remove any unreacted iodine. This is indicated by the

disappearance of the characteristic brown color of iodine.

Extraction: The organic layer is separated using a separatory funnel. The aqueous layer is

then extracted with additional portions of dichloromethane.

Washing and Drying: The combined organic layers are washed with brine (saturated NaCl

solution), dried over anhydrous sodium sulfate or magnesium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure using a rotary evaporator to

yield the crude product. The crude 4-Iodo-3,5-dimethylaniline can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) to obtain a

product of high purity.

Applications in Research and Drug Development
Iodoanilines, including 4-Iodo-3,5-dimethylaniline, are valuable precursors in the synthesis of

a wide range of organic molecules. The presence of the iodo-substituent allows for various

cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, which are

fundamental in the construction of complex molecular architectures.

While specific applications of 4-Iodo-3,5-dimethylaniline are not extensively documented in

publicly available literature, its structural analog, 4-iodo-2,6-dimethylaniline, is a known key

intermediate in the synthesis of Rilpivirine, an antiretroviral drug used to treat HIV-1 infection.[5]

[6] This highlights the potential of such iodinated anilines as crucial building blocks in the

development of novel therapeutic agents.
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Experimental Workflow for the Synthesis of 4-Iodo-
3,5-dimethylaniline
The following diagram illustrates the key steps in the synthesis and purification of 4-Iodo-3,5-
dimethylaniline.

Caption: A flowchart illustrating the synthesis of 4-Iodo-3,5-dimethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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